Cas no 499137-99-4 (5-Heptenoic acid, 4-methyl-, (4S,5E)-)
499137-99-4 structure
Product Name:5-Heptenoic acid, 4-methyl-, (4S,5E)-
CAS No:499137-99-4
MF:C8H14O2
MW:142.195562839508
CID:1539501
Update Time:2024-08-24
5-Heptenoic acid, 4-methyl-, (4S,5E)- Chemical and Physical Properties
Names and Identifiers
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- 5-Heptenoic acid, 4-methyl-, (4S,5E)-
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- Inchi: 1S/C8H14O2/c1-3-4-7(2)5-6-8(9)10/h3-4,7H,5-6H2,1-2H3,(H,9,10)/b4-3+/t7-/m1/s1
- InChI Key: XQPJBUNUYAKYNC-KGGZQZJCSA-N
- SMILES: C(O)(=O)CC[C@H](C)/C=C/C
Computed Properties
- Exact Mass: 142.09942
Experimental Properties
- Density: 0.953±0.06 g/cm3(Predicted)
- Boiling Point: 235.2±9.0 °C(Predicted)
- PSA: 37.3
- pka: 4.73±0.10(Predicted)
5-Heptenoic acid, 4-methyl-, (4S,5E)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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